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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the formulation and
evaluation of Broflanilide in experimental hut trials for vector control research. The information
is compiled from various studies assessing the efficacy of Broflanilide as an indoor residual
spray (IRS) against malaria vectors.

Quantitative Data Summary

The following tables summarize the efficacy of different Broflanilide formulations from
experimental hut trials conducted in Tanzania and Benin.[1][2][3][4][5]

Table 1: Efficacy of Prototype Broflanilide 50WP (B2
Formulation) in Experimental Hut Trial 1 (Tanzania)[1][3]
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Application Rate

Duration of >80%

Surface Mosquito Strain .
(mg/m?) Mortality
An. gambiae s.s.
50 Concrete _ _ 8 months
Kisumu (susceptible)
An. gambiae s.s.
100 Concrete ) ) 8 months
Kisumu (susceptible)
An. gambiae s.s.
200 Concrete ) ) >8 months
Kisumu (susceptible)
An. gambiae s.s.
50 Mud , _ 3 months
Kisumu (susceptible)
An. gambiae s.s.
100 Mud ) ) 3 months
Kisumu (susceptible)
An. gambiae s.s.
200 Mud ) ) >8 months
Kisumu (susceptible)
50 Concrete Wild An. arabiensis Not specified
100 Concrete Wild An. arabiensis Not specified
200 Concrete Wild An. arabiensis Not specified
50 Mud Wild An. arabiensis Not specified
100 Mud Wild An. arabiensis Not specified
200 Mud Wild An. arabiensis Not specified

Table 2: Efficacy of Improved Broflanilide 50WP (B3
Formulation - VECTRON™ T500) in Experimental Hut

Trial 2 (Tanzania)[1][2][4]
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o . 7-Month Duration of
Application Mosquito . .
Surface . Mortality >80% Mortality
Rate (mg/m?) Strain
Range (on mud)
An. gambiae s.s.
100 Concrete Kisumu 94-100% 5-6 months
(susceptible)
An. gambiae s.s.
Muleba-Kis .
100 Concrete ) 94-100% Not specified
(pyrethroid-
resistant)
An. gambiae s.s.
100 Mud Kisumu Not specified 5-6 months
(susceptible)
Wwild An. N
100 Mud o 44.1% (mean) Not specified
arabiensis
100 (B2 _
) Wild An. -
formulation for Mud o 36.6% (mean) Not specified
arabiensis

comparison)

Table 3: Efficacy of VECTRON™ T500 in Experimental
Hut Trial (Benin)[5]

Application Rate Mosquito Duration of
Surface ] ]
(mg/m?) Population Efficacy

Wwild, pyrethroid-
100 Cement resistant An. gambiae 9-10 months

s.l.

Wild, pyrethroid-
100 Mud resistant An. gambiae 9-10 months

s.l.

Experimental Protocols
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The following are detailed methodologies for conducting experimental hut trials with

Broflanilide formulations.

Formulation Preparation and Application

Objective: To prepare and apply a homogenous suspension of Broflanilide Wettable Powder

(WP) or Water-Dispersible Granule (WG) formulation onto interior hut surfaces.

Materials:

Broflanilide 50WP (or other specified formulation)

Water

Manual compression sprayer (e.g., Hudson X-pert®) with a constant flow valve
Personal Protective Equipment (PPE): gloves, overalls, face shield, respirator
Measuring cylinders and balance

Mixing bucket

Protocol:

Calculate the required amount of Broflanilide formulation based on the target application
rate (e.g., 100 mg active ingredient per square meter) and the total surface area of the hut
walls and ceiling.

Add a measured volume of water to the mixing bucket.
Weigh the calculated amount of Broflanilide powder.

Gradually add the powder to the water while stirring continuously to form a homogenous
suspension.

Pour the suspension into the sprayer tank through a filter.

Pressurize the sprayer to the recommended operating pressure.
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o Apply the suspension evenly to the interior surfaces of the experimental hut, including walls
and ceiling, using a consistent spraying technique.[6]

e To ensure complete and uniform coverage, spray in vertical swaths with a 5 cm overlap.[6]

« Allow the treated surfaces to dry completely before commencing mosquito releases.

Experimental Hut Trial Procedure

Objective: To evaluate the efficacy of the applied Broflanilide formulation against susceptible
and resistant mosquito strains under simulated field conditions.

Materials:

o Experimental huts of a standardized design (e.g., West African or East African type)[5]

e Mosquito strains: insecticide-susceptible and wild, pyrethroid-resistant Anopheles species.
e Human volunteers to act as bait (with appropriate ethical clearance and informed consent).
e Mosquito collection equipment: aspirators, collection cups.

» Holding containers with access to a sugar solution.

e Environmental data loggers (for temperature and humidity).

Protocol:

o Pre-trial Hut Preparation: Ensure huts are clean and free from previous insecticide
contamination. If necessary, line the huts with the desired substrate (e.g., mud or cement
plaster).

o Treatment Allocation: Randomly assign treatments (different Broflanilide concentrations,
control) to the experimental huts. Include a negative control hut (untreated) and potentially a
positive control with a standard insecticide.

e Mosquito Release and Collection:
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o In the evening, a human volunteer sleeps in each hut under an untreated bed net to attract
mosquitoes.

o Wild, free-flying mosquitoes are allowed to enter the huts through baffled entrances.

o Early the next morning, collect all mosquitoes from inside the huts, including from the
walls, ceiling, floor, and veranda traps.

o Sort the collected mosquitoes by location (e.g., room, veranda trap) and status (live/dead,
fed/unfed).

e Holding and Mortality Assessment:
o Place live mosquitoes in holding cups with access to a sugar solution.

o Record delayed mortality at 24, 48, and 72 hours post-collection. Broflanilide has a
slower mode of action, so observing mortality up to 72 hours is crucial.[5]

o Data Collection and Endpoints:

o Mortality: The primary endpoint is the mortality rate of mosquitoes entering the treated
huts.

o Blood-feeding inhibition: The proportion of collected female mosquitoes that are unfed.

o Induced exiting: The proportion of mosquitoes collected in the veranda trap compared to
the total number collected.

 Trial Duration: Continue the trial for several months to assess the residual efficacy of the
treatment.[1][2][4] The trial should ideally cover a significant portion of the local malaria
transmission season.[3]

Cone Bioassays for Residual Efficacy

Objective: To monitor the residual activity of the Broflanilide treatment on the hut surfaces
over time.

Materials:
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WHO plastic cones

Insecticide-susceptible and resistant mosquito strains (laboratory-reared)

Aspirator

Timer

Protocol:

At regular intervals (e.g., monthly) after the initial treatment, conduct cone bioassays on the
treated surfaces inside the huts.

o Fix the cones to the walls and ceiling of the huts.

e Introduce a known number of non-blood-fed female mosquitoes (e.g., 10) into each cone
using an aspirator.

o Expose the mosquitoes to the treated surface for a fixed period (e.g., 30 minutes).

» After the exposure period, transfer the mosquitoes to clean holding cups with access to a
sugar solution.

o Record mortality at 24, 48, and 72 hours post-exposure.

o A mortality rate of 280% is generally considered effective.[3]

Visualizations
Broflanilide Mode of Action

Broflanilide is classified as a Group 30 insecticide by the Insecticide Resistance Action
Committee (IRAC).[7][8] Its active metabolite, desmethyl-broflanilide, acts as a negative
allosteric modulator of insect GABA-gated chloride channels.[9] This means it binds to a site on
the receptor that is different from the GABA binding site and other non-competitive antagonists
like fipronil.[9] This binding prevents the chloride channel from opening in response to GABA,
leading to hyperexcitation of the insect's nervous system, convulsions, and death.[8]
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Caption: Mode of action of Broflanilide on insect GABA receptors.

Experimental Hut Trial Workflow

The following diagram illustrates the general workflow for conducting an experimental hut trial
to evaluate the efficacy of an IRS product like Broflanilide.
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Caption: General workflow for an experimental hut trial of an IRS product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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